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Introduction

Krypton-78 (“8Kr) is a rare, stable isotope of krypton with applications in various scientific and
technical fields. It serves as a precursor for the production of the positron-emitting radionuclide
Bromine-75 (7>Br), which is utilized in medical imaging techniques like Positron Emission
Tomography (PET).[1][2][3][4] Additionally, 78Kr is employed in spectral studies and for the
calibration of analytical instrumentation.[1][2][5] Accurate analysis of 78Kr, whether for isotopic
abundance studies or as a starting material, necessitates meticulous sample preparation to
isolate it from other atmospheric constituents and potential contaminants.

These application notes provide detailed protocols for the extraction and purification of krypton
from environmental samples, primarily air and water, to a purity suitable for 78Kr analysis. The
methodologies are adapted from established procedures for the analysis of other krypton
isotopes, such as 8Kr and 85Kr by Atom Trap Trace Analysis (ATTA), and are applicable for
preparing samples for mass spectrometry or other analytical techniques.[6][7][8]

Core Principles of Krypton Sample Preparation

The concentration of krypton in the Earth's atmosphere is approximately 1.14 parts per million
by volume (ppmv).[8] The primary challenge in preparing a sample for 78Kr analysis is the
efficient separation of this trace amount of krypton from the bulk atmospheric gases, mainly
nitrogen (N2), oxygen (Oz), and argon (Ar). The general workflow involves three main stages:
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o Sample Collection and Degassing: Extraction of dissolved gases from water or ice, or
collection of a whole air sample.

o Multi-Stage Purification: A series of steps to remove unwanted gases and concentrate
krypton.

» Final Analysis: Introduction of the purified krypton sample into an analytical instrument.
The purification process typically employs cryogenic techniques and gas chromatography.

Experimental Protocols
Protocol 1: Krypton Extraction from Water Samples

This protocol describes the degassing of dissolved gases from a water sample, a crucial first
step for analyzing krypton isotopes in hydrological studies.

Objective: To efficiently extract dissolved gases, including krypton, from a water sample.

Methodology:

System Setup: A continuous flow, vacuum extraction system is utilized. The system should
be leak-tight to prevent atmospheric contamination.

o Water Flow: The water sample is passed through the extraction system at a controlled flow
rate (e.g., 7 liters per minute).[7]

e Vacuum Degassing: The system is maintained under vacuum, causing the dissolved gases
to come out of solution.

» Gas Collection: The extracted gas mixture is collected in a suitable container. Typically,
about 4 liters of gas can be extracted from a 250-liter water sample.[7]

Efficiency: This method can achieve a gas extraction efficiency of approximately 91%.[7]

Protocol 2: Krypton Extraction from Air Samples

This protocol is suitable for applications where the starting material is atmospheric air.
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Obijective: To obtain a known volume of air for subsequent krypton purification.
Methodology:

o Sample Collection: A high-quality, leak-proof gas sampling container is used to collect an air
sample. The volume of the collected air can range from a few liters to over 100 liters,
depending on the required amount of krypton.[6][8]

e Initial Compression (Optional): For larger volumes, the air sample may be compressed into a
smaller volume for easier handling and introduction into the purification system.

Protocol 3: Multi-Stage Krypton Purification

This protocol details the separation of krypton from the collected gas mixture (from either water
or air). This process involves cryogenic trapping and gas chromatography.

Objective: To produce a high-purity krypton sample ( >98%) with a high recovery yield (>90%).
[6]

Methodology:
e Removal of Water and Carbon Dioxide:

o The gas sample is passed through a cryogenic trap held at liquid nitrogen temperature (77
K). This effectively freezes out water vapor and carbon dioxide.

o Cryogenic Distillation (First Stage Enrichment):

o The remaining gas mixture is introduced into a distillation column. A simple method
involves cryogenic enrichment at a constant temperature of 77 K.[7]

o During this process, the N2/Ar ratio in the gas effluent can be monitored with a quadrupole
mass spectrometer to control the distillation process.[6][7] This step significantly reduces
the volume of the gas sample. For instance, a sample of several tens of liters can be
reduced to about 100 mL.[8]

e Gas Chromatography (Second Stage Separation):
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o The enriched gas sample is then passed through a gas chromatography (GC) system.

o Columns: The GC system is typically equipped with molecular sieve columns (e.g., 3A and
4A) to remove any residual water and COz, followed by an activated charcoal column.[6]

o Separation: The activated charcoal column, operated at room temperature with helium as
a carrier gas, separates the N2-Oz-Ar fraction from the Kr-CHa fraction.[6]

 Titanium Gettering (Final Purification):
o The Kr-CHa fraction is collected from the GC.

o This fraction is then exposed to a hot titanium getter. The getter removes reactive gases
like methane (CH4) and any remaining traces of nitrogen and oxygen.[6]

e Final Collection:

o The purified krypton is collected in a sample container, which may contain activated
charcoal and be cooled to 77 K to efficiently trap the krypton.[6] The purity and quantity of
the final krypton sample can be verified using a quadrupole mass spectrometer.[6]

Data Presentation

The following tables summarize key quantitative data related to krypton sample preparation
and analysis.
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Parameter Value Source

Krypton Concentration in

1.14 ppmv 8
Atmosphere PP 5]
Gas Extraction Efficiency from

~91% [7]
Water
Typical Gas Volume from 250

~4 L [7]
L Water
Krypton Purification Yield >90% [6]1[8]
Final Krypton Purity >98% [6]
Initial Air Sample Volume

1-125L [6](8]
Range
Required Pure Kr for ATTA ~50 pL [61[7]

Table 1: Key Parameters in Krypton Sample Preparation

Isotope Natural Abundance (%) Half-life
78Kr 0.355 Stable
80Kr 2.286 Stable
82Kr 11.593 Stable
83Kr 11.500 Stable
84Kr 56.987 Stable
86Kr 17.279 Stable

Table 2: Natural Isotopic Abundance of Stable Krypton Isotopes[9]

Visualizations

The following diagrams illustrate the experimental workflows for Krypton-78 sample
preparation.
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Caption: Workflow for Krypton-78 sample preparation from a water source.
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Caption: Workflow for Krypton-78 sample preparation from an air source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Krypton-78 Sample
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8821159#sample-preparation-for-krypton-78-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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